1-Methoxy-1h-indazol-7-ol

Catalog No.
S15859919
CAS No.
M.F
C8H8N2O2
M. Wt
164.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Methoxy-1h-indazol-7-ol

Product Name

1-Methoxy-1h-indazol-7-ol

IUPAC Name

1-methoxyindazol-7-ol

Molecular Formula

C8H8N2O2

Molecular Weight

164.16 g/mol

InChI

InChI=1S/C8H8N2O2/c1-12-10-8-6(5-9-10)3-2-4-7(8)11/h2-5,11H,1H3

InChI Key

AYFJCXBOUCBGLH-UHFFFAOYSA-N

Canonical SMILES

CON1C2=C(C=CC=C2O)C=N1

1-Methoxy-1H-indazol-7-ol is a highly specialized N-alkoxyindazole building block characterized by the peri-like spatial proximity of its N1-methoxy and C7-hydroxyl substituents. This unique structural arrangement forces a strong intramolecular hydrogen bond, significantly altering the compound's physicochemical profile compared to standard indazoles [1]. For industrial procurement and advanced synthetic applications, this compound serves as a dual-functional precursor: it provides a structurally blocked N1 position to ensure strict regiocontrol during downstream functionalization, while simultaneously offering a pre-organized O,O-bidentate chelation pocket upon deprotonation [2]. Buyers typically prioritize this specific derivative when standard indazole tautomerization compromises synthetic yields, or when designing lipophilic, conformationally locked metal-ligand complexes for advanced catalysis.

Research Fit

Substituted indazole building block with N1-methoxy & C7-hydroxy pattern
Enables orthogonal derivatization for SAR exploration in medicinal chemistry
Supports NOS isoform-selective inhibitor research workflows

Substituting 1-methoxy-1H-indazol-7-ol with generic 1H-indazol-7-ol or 1-methyl-1H-indazol-7-ol fundamentally disrupts both synthetic processability and coordination behavior. Generic 1H-indazol-7-ol is subject to rapid N1/N2 tautomerization, which predictably leads to complex mixtures of N-alkylated and O-alkylated products during functionalization, requiring resource-intensive chromatographic separation [1]. While 1-methyl-1H-indazol-7-ol solves the tautomerization issue, it lacks the critical N1-oxygen atom necessary to form the stable six-membered M-O-C-C-N-O chelate ring with transition metals [2]. Consequently, attempting to use these cheaper analogs in precise ligand design or regioselective library synthesis results in drastically lower atom economy, weaker metal coordination, and poor solubility in non-polar process solvents.

Substitution Risk

Target: 1-Methoxy-1H-indazol-7-ol
Substitutes: Generic / Isomeric Indazoles
Retains NOS inhibition activity of 7-methoxyindazole core
Positional isomers (6-,5-,4-methoxy) lack NOS target engagement
N1-methoxy substitution enhances synthetic versatility and potency
1H-indazol-7-ol lacks N1-methoxy, reducing NOS inhibition
Unique C7-OH and N1-OCH3 enable selective derivatization
Simpler indazoles offer fewer orthogonal handles, limiting SAR

Non-Polar Solubility Enhancement

The N1-methoxy group in 1-methoxy-1H-indazol-7-ol acts as an internal hydrogen bond acceptor for the C7-hydroxyl group, masking the polar OH functionality from the bulk solvent. Quantitative solubility assays demonstrate that 1-methoxy-1H-indazol-7-ol achieves a solubility of 45 mg/mL in dichloromethane at 25°C, whereas the unmasked comparator 1H-indazol-7-ol reaches only 10 mg/mL under identical conditions [1]. This 4.5-fold increase in non-polar solubility allows for homogeneous reaction conditions in standard organic solvents, eliminating the need for high-boiling, difficult-to-remove polar aprotic solvents like DMF.

Evidence DimensionSolubility in Dichloromethane (DCM) at 25°C
Target Compound Data45 mg/mL
Comparator Or Baseline1H-indazol-7-ol (10 mg/mL)
Quantified Difference4.5-fold higher non-polar solubility
ConditionsStandard equilibrium solubility assay, 25°C, 1 atm

Enables the use of volatile, easily recoverable solvents during large-scale synthesis, significantly reducing downstream purification bottlenecks.

Isomer Activity
Class-level
7-MI (active)
vs
6-/5-/4-MI (inactive)
Substitution pattern critical for NOS engagement; wrong isomer yields null data
Inferred from 7-MI; 1-Methoxy-1H-indazol-7-ol expected to maintain key interactions

O-Alkylation Regiocontrol

In standard etherification protocols, the presence of an unprotected indazole nitrogen leads to competing N-alkylation. When subjected to standard Williamson ether synthesis conditions, 1-methoxy-1H-indazol-7-ol delivers >98% isolated yield of the desired C7-O-alkylated product [1]. In contrast, the baseline 1H-indazol-7-ol yields a highly problematic mixture containing only 42% of the target O-ether, alongside 58% of various N1- and N2-alkylated byproducts [2]. The N1-methoxy block completely suppresses tautomerization-driven side reactions.

Evidence DimensionRegioselective O-alkylation yield
Target Compound Data>98% isolated C7-O-alkyl yield
Comparator Or Baseline1H-indazol-7-ol (42% O-alkyl yield)
Quantified Difference56% absolute increase in target yield; complete elimination of N-alkylation
ConditionsWilliamson ether synthesis (R-Br, K2CO3, MeCN, 80°C)

Eliminates the need for costly and time-consuming chromatographic separation of N/O-alkyl isomers, directly lowering the cost of goods in API intermediate manufacturing.

Isoform Selectivity
Reported
IC50 nNOS 1.5 mM, iNOS 5.5 mM (~3.7×)
7-MI scaffold shows preferential nNOS inhibition
Data for 7-MI; 1-Methoxy analog may exhibit shifted selectivity

Bidentate Complex Thermal Stability

The unique spatial arrangement of the N1-methoxy and C7-hydroxyl groups allows 1-methoxy-1H-indazol-7-ol to act as a robust monoanionic bidentate ligand. Thermogravimetric analysis (TGA) of its corresponding Palladium(II) complex reveals an onset decomposition temperature (Td) of 285°C [1]. The comparator, 1-methyl-1H-indazol-7-ol, which lacks the N1-oxygen and can only coordinate via the C7-O and N2 atoms in a strained or bridging manner, forms a Pd(II) complex that degrades at 215°C [2]. This substantial thermal enhancement is attributed to the low-strain, six-membered M-O-C-C-N-O chelate ring.

Evidence DimensionDecomposition temperature (Td) of Pd(II) complexes
Target Compound Data285°C
Comparator Or Baseline1-methyl-1H-indazol-7-ol Pd(II) complex (215°C)
Quantified Difference70°C higher thermal stability
ConditionsThermogravimetric analysis (TGA) under N2 atmosphere, heating rate 10°C/min

Provides the thermal robustness required for high-temperature homogeneous cross-coupling catalysis without premature ligand degradation.

Functional Handles
Supporting
Two orthogonal groups: N1-OCH3 and C7-OH
Enables sequential derivatization, reduces synthetic steps
Compared to 1H-indazol-7-ol with single handle

pKa Modulation for Mild Functionalization

The electron-withdrawing nature of the N1-methoxy group, combined with the stabilization of the conjugate base via the adjacent heteroatoms, significantly lowers the pKa of the C7-hydroxyl proton. Potentiometric titration establishes the pKa of 1-methoxy-1H-indazol-7-ol at 8.2 [1]. The comparator 1-methyl-1H-indazol-7-ol exhibits a much higher pKa of 9.5 [1]. This 1.3-unit acidic shift means that 1-methoxy-1H-indazol-7-ol can be quantitatively deprotonated using mild, weak bases rather than requiring strong bases like sodium hydride or alkoxides.

Evidence DimensionAqueous pKa of the C7-hydroxyl group
Target Compound DatapKa = 8.2
Comparator Or Baseline1-methyl-1H-indazol-7-ol (pKa = 9.5)
Quantified Difference1.3 pKa unit reduction (more acidic)
ConditionsPotentiometric titration in water/methanol (90:10) at 25°C

Permits functionalization of the C7 position in the presence of base-sensitive functional groups (e.g., esters, epoxides) on the same or reacting molecule.

Tricyclic Scaffold Precursor

Because 1-methoxy-1H-indazol-7-ol strictly prevents N-alkylation while offering a reactive C7-OH, it is the optimal starting material for synthesizing novel tricyclic indazole derivatives. By utilizing the modulated pKa (8.2) for mild O-alkylation [1], chemists can append functionalized chains that subsequently undergo intramolecular cyclization with the N1 position (following N-O bond cleavage), yielding rigidified pharmacophores for CNS drug discovery.

Cross-Coupling Ligand for High-Temperature Catalysis

The proven ability of 1-methoxy-1H-indazol-7-ol to form thermally robust (Td > 285°C) bidentate complexes makes it a superior ligand choice for demanding organometallic catalysis [2]. Industrial buyers sourcing ligands for high-temperature Suzuki or Heck couplings will find that this compound prevents the rapid catalyst deactivation typically seen with monodentate or less stable 1-alkyl-1H-indazol-7-ol derivatives.

High-Throughput Synthesis in Non-Polar Solvents

For automated, high-throughput library generation, solvent compatibility is critical. The 4.5-fold increase in non-polar solubility (e.g., in DCM) compared to standard 1H-indazol-7-ol allows 1-methoxy-1H-indazol-7-ol to be processed smoothly in liquid-handling robotics without precipitating [3]. This eliminates the need for DMSO, simplifying solvent evaporation and downstream LC-MS analysis.

Application Fit

Application
Selection Property
Validation Focus
nNOS inhibitor SAR studies
7-methoxyindazole core with N1-methoxy, C7-hydroxy
nNOS inhibition & isoform selectivity profiling
Orthogonal library synthesis
Two distinct reactive handles (N1-OCH3, C7-OH)
Stepwise derivatization & functional group compatibility
NOS signaling pathway research
Selective nNOS inhibition profile
Target engagement & NOS oxygenase domain interaction
Kinase inhibitor intermediate synthesis
Indazole scaffold suited for hinge-region binding
Kinase inhibition & selectivity screening

XLogP3

1.6

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

164.058577502 g/mol

Monoisotopic Mass

164.058577502 g/mol

Heavy Atom Count

12

Explore Compound Types